Cas no 1605772-63-1 (2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 1605772-63-1
• MF: C₁₂H₁₇ClFN₃O
• MW: 273.734285116196
• CID: 3165942
• PubChem ID: 75526747
• Update Time: 2025-06-15

2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride
• 1605772-63-1
• AKOS024258555
• 2-amino-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone;hydrochloride
• 2-AMINO-1-[4-(2-FLUOROPHENYL)PIPERAZIN-1-YL]ETHANONE HYDROCHLORIDE
• FPC77263
• 2-amino-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one hydrochloride
• BS-3305

• Inchi： 1S/C12H16FN3O.ClH/c13-10-3-1-2-4-11(10)15-5-7-16(8-6-15)12(17)9-14;/h1-4H,5-9,14H2;1H
• InChI Key： HAAWAYOMAGSNEO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1N1CCN(C(CN)=O)CC1

Computed Properties

• Exact Mass: 273.1044180Da
• Monoisotopic Mass: 273.1044180Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride

Introduction to 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride (CAS No. 1605772-63-1)

2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride (CAS No. 1605772-63-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their role in various biological processes and therapeutic interventions. The presence of a fluorine substituent at the para position of the phenyl ring introduces additional pharmacological relevance, enhancing its interaction with biological targets.

The chemical structure of 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride consists of a piperazine core linked to an ethanone moiety, further modified by a fluorinated phenyl group. This arrangement not only contributes to its distinct physicochemical properties but also influences its pharmacokinetic behavior. The hydrochloride salt form enhances its solubility, making it more suitable for formulation into pharmaceutical products. Such characteristics make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the exploration of piperazine derivatives has expanded significantly, driven by their versatility in modulating neurotransmitter systems and other critical biological pathways. The fluorine atom in 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride plays a pivotal role in influencing the compound's metabolic stability and binding affinity to target proteins. This has led to its examination as a potential scaffold for developing novel therapeutic agents targeting neurological and cardiovascular disorders.

Current research indicates that compounds with similar structural motifs have shown promise in preclinical studies as modulators of serotonin and dopamine receptors. The fluorine-substituted piperazine derivatives are particularly interesting due to their ability to enhance receptor selectivity and reduce off-target effects. 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride is being evaluated for its potential to interact with these receptors, offering insights into its pharmacological profile and therapeutic potential.

The synthesis of 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom at the para position of the phenyl ring is a critical step, often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required in its preparation.

From a pharmacological perspective, 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride has been studied for its interactions with various enzymes and transporters. Its ability to modulate these targets could lead to applications in treating conditions such as depression, anxiety, and cognitive disorders. Additionally, the compound's fluorinated nature may contribute to improved bioavailability and prolonged half-life, making it an attractive candidate for further development.

The latest advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Amino-1-4-(2-fluorophenyl)piperazin-1-ylethan-1-one hydrochloride, allowing researchers to predict their binding affinities and potential side effects before conducting costly wet-lab experiments. These computational tools have accelerated the drug discovery process, making it possible to identify promising candidates more rapidly.

In conclusion, 2-Amino-1-4-(2-fluorophenyl)piperazin-1-yethanone hydrochloride represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.